Cas no 9004-39-1 (CAP-S 2)
CAP-S 2 structure
Product Name:CAP-S 2
CAS No:9004-39-1
MF:C76H114O49
MW:1811.68899011612
MDL:MFCD00132685
CID:804143
PubChem ID:3084039
Update Time:2025-04-19
CAP-S 2 Chemical and Physical Properties
Names and Identifiers
-
- CAP-S 2
- CELLULOSE ACETATE PROPIONATE AVERAGE M.W.15000
- Cellulose acetate propionate
- Cellulose acetate propionate, average M.W. 25,000
- Cellulose, acetate propanoate
- NS00013437
- 9004-39-1
- SCHEMBL5189368
- DTXSID901009763
-
- MDL： MFCD00132685
- Inchi： 1S/C36H54O19.C28H38O19.C12H22O11/c1-9-21(37)45-17-19-29(49-23(39)11-3)31(50-24(40)12-4)34(53-27(43)15-7)36(48-19)55-30-20(18-46-22(38)10-2)47-35(54-28(44)16-8)33(52-26(42)14-6)32(30)51-25(41)13-5;1-11(29)37-9-19-21(39-13(3)31)23(40-14(4)32)26(43-17(7)35)28(46-19)47-22-20(10-38-12(2)30)45-27(44-18(8)36)25(42-16(6)34)24(22)41-15(5)33;13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h19-20,29-36H,9-18H2,1-8H3;19-28H,9-10H2,1-8H3;3-20H,1-2H2
- InChI Key： HKQOBOMRSSHSTC-UHFFFAOYSA-N
- SMILES： O(C1C(C(C(C(COC(CC)=O)O1)OC(CC)=O)OC(CC)=O)OC(CC)=O)C1C(COC(CC)=O)OC(C(C1OC(CC)=O)OC(CC)=O)OC(CC)=O.O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)OC(C)=O)OC(C)=O.O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)O)O
Computed Properties
- Exact Mass: 322.01200
- Monoisotopic Mass: 1810.64287
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 49
- Heavy Atom Count: 125
- Rotatable Bond Count: 52
- Complexity: 2910
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 30
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 666
Experimental Properties
- Color/Form: powder
- Density: 1.23 g/mL at 25 °C(lit.)
- Melting Point: 188-210 °C(lit.)
- Boiling Point: 754.1°Cat760mmHg
- Flash Point: 299.9°C
- PSA: 118.87000
- LogP: 2.27250
- Solubility: Not available
CAP-S 2 Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- WGK Germany：3
- Safety Instruction： S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
CAP-S 2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 330183-1KG |
CAP-S 2 |
9004-39-1 | 1kg |
¥1517.54 | 2023-12-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 340642-250G |
CAP-S 2 |
9004-39-1 | 250g |
¥509.7 | 2023-12-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02705-250g |
Cellulose Acetate Propionate Average M.W.15000 |
9004-39-1 | - | 250g |
¥608.0 | 2024-07-19 | |
| Cooke Chemical | S525978-1kg |
Cellulose acetate propionate , averageMn~75,000byGPC |
9004-39-1 | powder | 1kg |
RMB 1024.69 | 2025-02-20 | |
| Cooke Chemical | S558178-250g |
Cellulose acetate propionate , averageMn~15,000byGPC |
9004-39-1 | powder | 250g |
RMB 344.16 | 2025-02-20 | |
| A2B Chem LLC | AH84172-100g |
CELLULOSE PROPIONATE |
9004-39-1 | 100g |
$129.00 | 2024-05-20 | ||
| A2B Chem LLC | AH84172-250g |
CELLULOSE PROPIONATE |
9004-39-1 | 250g |
$157.00 | 2024-05-20 | ||
| 1PlusChem | 1P00GTOS-100g |
CELLULOSE PROPIONATE |
9004-39-1 | Ac-:2.5%，AcOH:45%;RG | 100g |
$28.00 | 2024-04-20 | |
| 1PlusChem | 1P00GTOS-500g |
CELLULOSE PROPIONATE |
9004-39-1 | Ac-:2.5%，AcOH:45%;RG | 500g |
$54.00 | 2024-04-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X215342A-1kg |
CAP-S 2 |
9004-39-1 | 1kg |
¥779.0 | 2024-07-24 |
CAP-S 2 Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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